Cas no 4578-80-7 (4-Chloro-α-phenylbenzeneacetonitrile)

4-Chloro-α-phenylbenzeneacetonitrile structure
4578-80-7 structure
Product Name:4-Chloro-α-phenylbenzeneacetonitrile
CAS No:4578-80-7
MF:C14H10ClN
MW:227.688902378082
MDL:MFCD00158849
CID:2926787
PubChem ID:4414244
Update Time:2025-04-21

4-Chloro-α-phenylbenzeneacetonitrile Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetonitrile, 4-?chloro-?α-?phenyl-
    • Benzeneacetonitrile, 4-​chloro-​α-​phenyl-
    • 4-Chloro-α-phenylbenzeneacetonitrile
    • H35557
    • (4-chlorophenyl)phenylacetonitrile
    • SCHEMBL5164828
    • LS-08984
    • (4-chlorophenyl)(phenyl)acetonitrile
    • (4-Chloro-phenyl)-phenyl-acetonitrile
    • benzeneacetonitrile, 4-chloro-alpha-phenyl-
    • AKOS015998446
    • 2-(4-chlorophenyl)-2-phenylacetonitrile
    • OZTNTRFNRLHMKC-UHFFFAOYSA-N
    • 662-825-8
    • ALBB-026389
    • 4578-80-7
    • CS-0332142
    • MFCD00158849
    • MDL: MFCD00158849
    • Inchi: 1S/C14H10ClN/c15-13-8-6-12(7-9-13)14(10-16)11-4-2-1-3-5-11/h1-9,14H
    • InChI Key: OZTNTRFNRLHMKC-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C(C#N)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 227.0501770Da
  • Monoisotopic Mass: 227.0501770Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 346.5±27.0 °C at 760 mmHg
  • Flash Point: 140.2±18.7 °C
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-Chloro-α-phenylbenzeneacetonitrile Security Information

4-Chloro-α-phenylbenzeneacetonitrile Pricemore >>

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